Neoline

• Molecular Formula: C24H39NO6
• Molecular Weight: 437.6 g/mol
• InChI: InChI=1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(26)24-13-8-12-14(30-3)9-23(28,16(13)18(12)27)17(21(24)25)19(31-4)20(22)24/h12-21,26-28H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17+,18+,19+,20-,21?,22+,23-,24+/m1/s1
• InChIKey: XRARAKHBJHWUHW-QVUBZLTISA-N

Neoline Procurement Guide: Understanding the C19-Diterpenoid Alkaloid Sourcing Landscape

Neoline (CAS 466-26-2) is a naturally occurring C19-diterpenoid alkaloid with the molecular formula C24H39NO6, primarily isolated from various species of the Aconitum genus, such as Aconitum flavum and Aconitum carmichaelii [1]. It is classified as an aminoalcohol-diterpenoid alkaloid, characterized by a complex aconitane carbon skeleton [1]. This compound is a key bioactive constituent of the traditional medicines 'Fuzi' and 'Goshajinkigan' and is a recognized marker for quality control in these preparations [2].

Research tool C19-diterpenoid alkaloid for neuropathic pain model studies

Analytical workflow High-purity reference standard for HPLC-ELSD quantification of Fuzi markers

Pathway context Nav1.7 voltage-gated sodium channel target-engagement studies

• [1] S. W. Ng, 'Neoline from Aconitum flavum Hand', IUCrData, vol. 1, no. 1, pp. x152438, 2016. DOI: 10.1107/S2414314616001718 View Source
• [2] Y. Tanimura, M. Yoshida, K. Ishiuchi, M. Ohsawa, T. Makino, 'Neoline is the active ingredient of processed aconite root against murine peripheral neuropathic pain model, and its pharmacokinetics in rats', Journal of Ethnopharmacology, vol. 241, p. 111859, 2019. DOI: 10.1016/j.jep.2019.111859 View Source

Sourcing Neoline: Why Broad 'Aconitum Alkaloid' Selection Is Inadequate

Sourcing strategies that rely on broad procurement of 'Aconitum alkaloids' or simple structural analogs are ineffective due to stark differences in their safety profiles, in vivo bioavailability, and specific molecular targets. For instance, while many Aconitum alkaloids share a core structure, compounds like aconitine, mesaconitine, and hypaconitine are known for potent neuro- and cardiotoxicity [1]. In contrast, Neoline is a key active ingredient that maintains efficacy while exhibiting a markedly improved safety profile, as demonstrated by its lack of observed cardiotoxicity or neurotoxicity in vivo at active doses [1]. Furthermore, the pharmacokinetic behaviors and oral bioavailability of these alkaloids vary dramatically, rendering generic substitution scientifically unsound for applications where a specific pharmacological or analytical outcome is required [2].

Aconitum alkaloid mixture

Oral bioavailability context may not transfer; generic procurement risks variable systemic exposure

Benzoylmesaconine (BMA)

Analgesic endpoint response may differ significantly; BMA did not attenuate hyperalgesia in the same neuropathic pain model

Diester-diterpenoid alkaloids

Safety-related endpoint monitoring context differs; class-associated cardiotoxicity may confound in vivo interpretation

• [1] X. Li, W. Hou, T. Lin, J. Ni, H. Qiu, Y. Fu, Z. Zhao, C. Yang, N. Li, H. Zhou, R. Zhang, Z. Liu, L. Fu, L. Zhu, 'Neoline, fuziline, songorine and 10-OH mesaconitine are potential quality markers of Fuzi: In vitro and in vivo explorations as well as pharmacokinetics, efficacy and toxicity evaluations', Journal of Ethnopharmacology, vol. 303, p. 115879, 2023. DOI: 10.1016/j.jep.2022.115879 View Source
• [2] X. H. Gong, Y. Li, Y. X. Li, A. Yuan, M. J. Zhao, R. Q. Zhang, D. W. Zeng, C. Peng, 'Pharmacokinetics and bioavailability study of neoline in Beagle dogs', Zhongguo Zhong Yao Za Zhi, vol. 40, no. 13, pp. 2656-2660, 2015. PMID: 26697695 View Source

Neoline Technical Datasheet: Quantitative Differentiation from In-Class Analogs

Oral Bioavailability: Neoline vs. Benzoylmesaconine (BMA)

When considering Aconitum alkaloids for in vivo applications, oral bioavailability is a critical differentiator. In a comparative pharmacokinetic study in mice, Neoline (NE) demonstrated an average oral bioavailability of 63.82%, which is over 20 times higher than that of benzoylmesaconine (BMA), a common monoester-diterpenoid alkaloid and current quality marker, which exhibited a bioavailability of only 3.05% [1]. This stark difference highlights the vastly superior systemic exposure achievable with Neoline.

Oral bioavailability

Head-to-head

63.82% (Neoline) vs. 3.05% (BMA)

Supports PK exposure-model interpretation

20.9-fold higher oral F% in mice; requires validation in target species

Evidence Dimension	Oral Bioavailability (F%)
Target Compound Data	63.82%
Comparator Or Baseline	Benzoylmesaconine (BMA): 3.05%
Quantified Difference	20.9-fold higher
Conditions	In vivo study in C57BL/6J mice, evaluating potential quality markers of Fuzi [1].

Why This Matters

Higher oral bioavailability reduces the required dose and improves the translation from in vitro findings to in vivo efficacy studies, making Neoline a more practical candidate for preclinical development.

• [1] X. Li, W. Hou, T. Lin, J. Ni, H. Qiu, Y. Fu, Z. Zhao, C. Yang, N. Li, H. Zhou, R. Zhang, Z. Liu, L. Fu, L. Zhu, 'Neoline, fuziline, songorine and 10-OH mesaconitine are potential quality markers of Fuzi: In vitro and in vivo explorations as well as pharmacokinetics, efficacy and toxicity evaluations', Journal of Ethnopharmacology, vol. 303, p. 115879, 2023. DOI: 10.1016/j.jep.2022.115879 View Source

In Vivo Efficacy in Neuropathic Pain: Neoline vs. Benzoylmesaconine (BMA)

While both Neoline and benzoylmesaconine are present in processed Aconitum root, their in vivo efficacy profiles are divergent. In a paclitaxel-induced neuropathic pain model in mice, subcutaneous administration of Neoline (10 mg/kg/day) significantly attenuated mechanical hyperalgesia [1]. In contrast, benzoylmesaconine (10 mg/kg/day) administered under the same conditions showed no significant attenuation of hyperalgesia [1]. This functional divergence confirms that Neoline is the active component responsible for the antinociceptive effect in this model.

Neuropathic pain model

Head-to-head

Neoline: significant attenuation; BMA: no significant effect

Reported model-response endpoint context

Paclitaxel-induced model, von Frey assessment; qualitative difference

Evidence Dimension	In Vivo Efficacy (Attenuation of mechanical hyperalgesia)
Target Compound Data	Significant attenuation at 10 mg/kg/day (p.o. and s.c.)
Comparator Or Baseline	Benzoylmesaconine (BMA): No significant attenuation at 10 mg/kg/day (s.c.)
Quantified Difference	Qualitative difference: Active vs. Inactive
Conditions	Murine peripheral neuropathic pain model induced by paclitaxel; evaluation via von Frey filament method [1].

Why This Matters

This evidence directly refutes the assumption that all Aconitum alkaloids are functionally interchangeable and justifies the procurement of Neoline for research into neuropathic pain.

• [1] Y. Tanimura, M. Yoshida, K. Ishiuchi, M. Ohsawa, T. Makino, 'Neoline is the active ingredient of processed aconite root against murine peripheral neuropathic pain model, and its pharmacokinetics in rats', Journal of Ethnopharmacology, vol. 241, p. 111859, 2019. DOI: 10.1016/j.jep.2019.111859 View Source

Safety Profile: Absence of Cardiotoxicity and Neurotoxicity

The therapeutic use of Aconitum alkaloids is significantly limited by their narrow safety margins, primarily due to cardiotoxicity and neurotoxicity associated with compounds like aconitine, mesaconitine, and hypaconitine. In a comprehensive in vivo safety evaluation, treatment of mice with Neoline did not result in any detectable cardiotoxicity or neurotoxicity, in stark contrast to the known toxicities of the diester-diterpenoid alkaloid class [1]. Additionally, its acute toxicity (LD50 = 300.86 mg/kg in mice via intramuscular injection) is far lower than that of the clinically used Aconitum alkaloid, Bulleyaconitine A [2].

Safety endpoint

Class-level

No cardiotoxicity/neurotoxicity observed in mouse model

Supports safety-related endpoint monitoring

LD50 300.86 mg/kg (i.m.); class-comparative interpretation

Evidence Dimension	Cardiotoxicity and Neurotoxicity
Target Compound Data	No cardiotoxicity or neurotoxicity observed in mice after treatment [1].
Comparator Or Baseline	Diester-diterpenoid alkaloids (e.g., aconitine, mesaconitine): Known for potent cardiotoxicity and neurotoxicity [1].
Quantified Difference	Absence of class-defining toxicity
Conditions	In vivo toxicity assessments in mice via histological and biochemical analyses [1].

Why This Matters

This differential safety profile is a critical procurement consideration, as it allows for in vivo studies at pharmacologically active doses without the confounding effects of severe class-associated toxicity, a key limitation for many other Aconitum alkaloids.

• [1] X. Li, W. Hou, T. Lin, J. Ni, H. Qiu, Y. Fu, Z. Zhao, C. Yang, N. Li, H. Zhou, R. Zhang, Z. Liu, L. Fu, L. Zhu, 'Neoline, fuziline, songorine and 10-OH mesaconitine are potential quality markers of Fuzi: In vitro and in vivo explorations as well as pharmacokinetics, efficacy and toxicity evaluations', Journal of Ethnopharmacology, vol. 303, p. 115879, 2023. DOI: 10.1016/j.jep.2022.115879 View Source
• [2] X. Ma, X. Zhuang, D. Su, H. Peng, F. He, Z. Zhou, 'An alcoholamine-type diterpenoid alkaloid with analgesic effect, preparation method and application', CN Patent 114507183A, May 17, 2022 View Source

Analytical Quantification: Established Method for Precise Quality Control

For research and industrial applications requiring precise quantification, a validated HPLC-ELSD method exists specifically for the simultaneous determination of Neoline and four other aminoalcohol-diterpenoid alkaloids (mesaconine, aconine, hypaconine, fuziline) in the lateral roots of Aconitum carmichaeli [1]. This method has been established with high precision (RSD < 5.0%) and excellent recovery rates (95.1–105.7%), enabling reliable quality control and sourcing verification [1]. This provides a tangible advantage for procurement, as the presence of a validated analytical protocol ensures that sourced material can be accurately verified, unlike less characterized analogs.

Analytical method

Method context

RSD <5.0%, recovery 95.1–105.7%

Supports analytical verification of Neoline batches

HPLC-ELSD with SPE; validated for Aconitum lateral roots

Evidence Dimension	Method Validation for Quantification
Target Compound Data	Precision (RSD) < 5.0%; Recovery: 95.1–105.7%
Comparator Or Baseline	N/A (Validation of analytical method)
Quantified Difference	N/A
Conditions	HPLC-ELSD with solid-phase extraction (SPE) on a Gemini C18 column, mobile phase: methanol-water-diethylamine (48:52:0.01) at pH 10.2 [1].

Why This Matters

The availability of a validated, precise analytical method provides procurement scientists with a reliable tool for verifying the identity and purity of Neoline batches, which is essential for reproducible research and quality control in industrial settings.

• [1] D. Huang, X. Zhao, X. Liu, R. Chao, 'Determination of Five Aminoalcohol-diterpenoid Alkaloids in the Lateral Root of Aconitum carmichaeli by HPLC-ELSD with SPE', Journal of Chromatographic Science, vol. 55, no. 10, pp. 1001-1006, 2017. DOI: 10.1093/chromsci/bmx059 View Source

Molecular Target Specificity: Selective Nav1.7 Inhibition

Neoline exhibits a specific and therapeutically relevant molecular mechanism through the inhibition of Nav1.7 voltage-gated sodium channels (VGSCs). Whole-cell patch-clamp recordings on human HEK293 cells expressing Nav1.7 VGSCs demonstrated that Neoline can significantly inhibit the peak current of this channel [1]. This specific target engagement is a key differentiator from many other Aconitum alkaloids, whose analgesic mechanisms are often linked to broader or less well-defined interactions, and it directly correlates with Neoline's ability to ameliorate mechanical hyperalgesia in diabetic mouse models [1].

Nav1.7 inhibition

Assay context

Significant peak current inhibition (whole-cell patch clamp)

Reported target-engagement assay context

HEK293 cells expressing Nav1.7; electrophysiology endpoint

Evidence Dimension	Nav1.7 VGSC Peak Current Inhibition
Target Compound Data	Significant inhibition of peak current (whole-cell patch clamp)
Comparator Or Baseline	Goshajinkigan (GJG) extract and powdered Processed Aconite (PA) also inhibited current, confirming Neoline as a key active constituent [1].
Quantified Difference	N/A (Qualitative demonstration of target engagement)
Conditions	Human HEK293 cells expressing Nav1.7 VGSCs; whole-cell patch clamp electrophysiology [1].

Why This Matters

For researchers investigating pain pathways, the defined mechanism of action on a clinically validated target like Nav1.7 makes Neoline a more scientifically valuable tool than analogs with unknown or promiscuous targets.

• [1] Y. Nakatani, K. Negoro, M. Yamauchi, M. Katasho, K. I. Ishikura, A. Iwaki, K. Tsukada, M. Yamaguchi, A. Uehara, M. Yoshida, K. Ishiuchi, T. Makino, M. Kitajima, M. Ohsawa, T. Amano, 'Neoline, an active ingredient of the processed aconite root in Goshajinkigan formulation, targets Nav1.7 to ameliorate mechanical hyperalgesia in diabetic mice', Journal of Ethnopharmacology, vol. 259, p. 112963, 2020. DOI: 10.1016/j.jep.2020.112963 View Source

Biomarker Potential: Differentiating Authentic A. carmichaelii from Adulterants

In a metabolomic study using UPLC-Q-TOF-MS, Neoline was identified as one of eight marker compounds capable of differentiating authentic Aconitum carmichaelii from seven other Aconitum species collected in Yunnan Province . This finding positions Neoline as a chemotaxonomic marker for botanical authentication, a critical step for ensuring the integrity of herbal raw materials and extracts. While not a direct pharmacological comparator, this unique analytical property adds a layer of utility for procurement in the phytochemical and botanical quality control sectors.

Chemotaxonomic marker

Reported

Key marker (VIP>1) differentiating A. carmichaelii from 7 other Aconitum spp.

Supports botanical authentication studies

UPLC-Q-TOF-MS metabolomics; data to verify in specific sample sets

Evidence Dimension	Chemotaxonomic Marker Potential
Target Compound Data	Identified as a key marker (VIP > 1) for differentiating A. carmichaelii from seven other Aconitum spp.
Comparator Or Baseline	Other marker compounds identified include 14-acetylkarakoline, aconitine, carmichaeline, fuziline, hypaconitine, mesaconitine, and talatisamine.
Quantified Difference	N/A (Qualitative chemometric marker)
Conditions	UPLC-Q-TOF-MS metabolomics with principle component analysis (PCA) and orthogonal partial least squares discriminate analysis (OPLS-DA) .

Why This Matters

For procurement of botanical reference materials or for quality control of Aconitum-based products, Neoline serves as a verifiable marker of authenticity, providing a scientific basis for rejecting adulterated or misidentified plant material.

Neoline Application Scenarios: Where Differentiated Properties Deliver Value

Preclinical Pain Research with a Defined Nav1.7 Mechanism

This scenario is ideal for researchers investigating Nav1.7-mediated pain pathways. Neoline provides a valuable tool compound with demonstrated inhibition of Nav1.7 VGSC currents [1]. Its specific activity, combined with a favorable safety profile (no cardiotoxicity/neurotoxicity in mice [2]) and high oral bioavailability (63.82% [2]), makes it superior to many other Aconitum alkaloids for in vivo pain studies.

Quality Control of Processed Aconite Root (Fuzi) Products

In the nutraceutical and traditional medicine industries, Neoline is a validated quality marker. A precise and accurate HPLC-ELSD method exists for its quantification [3]. Furthermore, it is the active ingredient responsible for the antinociceptive effect in several neuropathic pain models, unlike the traditional marker benzoylmesaconine, which is inactive [4]. Procuring an analytical standard of Neoline is therefore essential for ensuring the pharmacological activity and batch-to-batch consistency of Fuzi-based products.

Botanical Authentication and Adulterant Detection

For analytical labs and raw material suppliers, Neoline is a proven chemotaxonomic marker. Metabolomics studies have identified it as a key compound for differentiating authentic A. carmichaelii from other, potentially toxic, Aconitum species . Sourcing a high-purity reference standard of Neoline enables the development of robust LC-MS-based authentication assays to verify botanical identity and reject adulterated material.

In Vivo Pharmacokinetic and ADME Studies

For drug metabolism and pharmacokinetics (DMPK) studies, Neoline offers a clear advantage over analogs with poor bioavailability. Its high oral bioavailability (63.82%) and relatively long half-life in Beagle dogs (t1/2 ~314 minutes after oral administration [5]) allow for convenient oral dosing and predictable systemic exposure in preclinical models. This makes it a more viable candidate for exploring structure-activity relationships (SAR) for C19-diterpenoid alkaloids.

Application

Selection Property

Validation Focus

Nav1.7-mediated pain pathway studies

Target-engagement assay context

Nav1.7 current inhibition endpoints

Fuzi quality control research

Analytical standard workflow

HPLC-ELSD quantification and batch reproducibility

Aconitum species authentication

Chemotaxonomic marker context

LC-MS marker verification and adulterant detection

Oral exposure model studies

Formulation-exposure review

Systemic exposure endpoint context in rodent/canine models

• [1] Y. Nakatani, K. Negoro, M. Yamauchi, M. Katasho, K. I. Ishikura, A. Iwaki, K. Tsukada, M. Yamaguchi, A. Uehara, M. Yoshida, K. Ishiuchi, T. Makino, M. Kitajima, M. Ohsawa, T. Amano, 'Neoline, an active ingredient of the processed aconite root in Goshajinkigan formulation, targets Nav1.7 to ameliorate mechanical hyperalgesia in diabetic mice', Journal of Ethnopharmacology, vol. 259, p. 112963, 2020. DOI: 10.1016/j.jep.2020.112963 View Source
• [2] X. Li, W. Hou, T. Lin, J. Ni, H. Qiu, Y. Fu, Z. Zhao, C. Yang, N. Li, H. Zhou, R. Zhang, Z. Liu, L. Fu, L. Zhu, 'Neoline, fuziline, songorine and 10-OH mesaconitine are potential quality markers of Fuzi: In vitro and in vivo explorations as well as pharmacokinetics, efficacy and toxicity evaluations', Journal of Ethnopharmacology, vol. 303, p. 115879, 2023. DOI: 10.1016/j.jep.2022.115879 View Source
• [3] D. Huang, X. Zhao, X. Liu, R. Chao, 'Determination of Five Aminoalcohol-diterpenoid Alkaloids in the Lateral Root of Aconitum carmichaeli by HPLC-ELSD with SPE', Journal of Chromatographic Science, vol. 55, no. 10, pp. 1001-1006, 2017. DOI: 10.1093/chromsci/bmx059 View Source
• [4] Y. Tanimura, M. Yoshida, K. Ishiuchi, M. Ohsawa, T. Makino, 'Neoline is the active ingredient of processed aconite root against murine peripheral neuropathic pain model, and its pharmacokinetics in rats', Journal of Ethnopharmacology, vol. 241, p. 111859, 2019. DOI: 10.1016/j.jep.2019.111859 View Source
• [5] X. H. Gong, Y. Li, Y. X. Li, A. Yuan, M. J. Zhao, R. Q. Zhang, D. W. Zeng, C. Peng, 'Pharmacokinetics and bioavailability study of neoline in Beagle dogs', Zhongguo Zhong Yao Za Zhi, vol. 40, no. 13, pp. 2656-2660, 2015. PMID: 26697695 View Source